Cas no 852666-28-5 (2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide)

2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide is a specialized organic compound featuring a chlorophenoxyethylamine backbone coupled with a cyanocyclopentylacetamide moiety. Its unique structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both aromatic and aliphatic functional groups enhances its versatility for further derivatization. The compound's stability under standard conditions and well-defined reactivity profile make it suitable for research applications, including drug discovery and pharmacological studies. Its purity and consistent performance are critical for reproducible experimental outcomes in synthetic and biochemical investigations.
2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide structure
852666-28-5 structure
Product Name:2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide
CAS No:852666-28-5
MF:C17H22ClN3O2
MW:335.828483104706
CID:6041223
PubChem ID:4782422
Update Time:2025-05-23

2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • starbld0004443
    • AKOS034391323
    • EN300-26684620
    • 2-{[2-(4-chlorophenoxy)ethyl](methyl)amino}-N-(1-cyanocyclopentyl)acetamide
    • 2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide
    • 852666-28-5
    • Z46410787
    • Inchi: 1S/C17H22ClN3O2/c1-21(10-11-23-15-6-4-14(18)5-7-15)12-16(22)20-17(13-19)8-2-3-9-17/h4-7H,2-3,8-12H2,1H3,(H,20,22)
    • InChI Key: BJRYJDMSQFJTLC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCCN(C)CC(NC1(C#N)CCCC1)=O

Computed Properties

  • Exact Mass: 335.1400546g/mol
  • Monoisotopic Mass: 335.1400546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.4Ų

2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26684620-0.05g
2-{[2-(4-chlorophenoxy)ethyl](methyl)amino}-N-(1-cyanocyclopentyl)acetamide
852666-28-5 95.0%
0.05g
$212.0 2025-03-20

2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide Related Literature

Additional information on 2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide

Compound CAS No 852666-28-5: 2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide

The compound with CAS No 852666-28-5, known as 2-((2-(4-Chlorophenoxy)ethyl)(methyl)amino)-N-(1-cyanocyclopentyl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in the field of medicinal chemistry.

The molecular structure of this compound is characterized by a central acetamide group, which serves as a versatile scaffold for attaching other functional groups. The cyanocyclopentyl moiety introduces rigidity and potential for hydrogen bonding, while the 4-chlorophenoxy group contributes to aromaticity and electronic properties. These structural elements collectively enhance the compound's stability and bioavailability, making it a valuable candidate for drug development.

Recent research has focused on the synthesis and optimization of this compound, particularly in improving its solubility and pharmacokinetic profiles. Scientists have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline its production process. These advancements have significantly reduced the time and cost associated with large-scale manufacturing, paving the way for its broader application in the pharmaceutical industry.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting key enzymes involved in inflammatory pathways. For instance, studies published in high-impact journals have demonstrated its potent anti-inflammatory properties, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for anticancer therapies.

The environmental impact of this compound has also been a topic of interest among researchers. Preliminary data indicate that it exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are crucial for ensuring its safe use in both industrial and medical settings.

In conclusion, the compound with CAS No 852666-28-5 represents a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activities, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs worldwide.

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